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Introduction

AMG 837 is a potent and orally bioavailable partial agonist for the G-protein coupled receptor
40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAL).[1][2][3] GPR40 is
predominantly expressed on pancreatic 3-cells and enteroendocrine cells.[4][5] Its activation by
agonists like AMG 837 potentiates glucose-stimulated insulin secretion (GSIS), making it a
therapeutic target for type 2 diabetes.[3][4][6] The primary signaling pathway for GPR40
involves the Gaq protein, which activates phospholipase C, leading to the generation of inositol
triphosphate (IP3) and a subsequent increase in intracellular calcium (Ca2*) concentration.[3]
[4] Therefore, an in vitro calcium flux assay is a fundamental method for characterizing the
potency and efficacy of GPR40 agonists like AMG 837.

These application notes provide a comprehensive overview of the in vitro pharmacology of
AMG 837 and a detailed protocol for conducting a calcium flux assay to measure its activity.

Mechanism of Action: GPR40 Signaling

AMG 837 binds to the GPR40 receptor, initiating a cascade of intracellular events. This
signaling is Gag-protein dependent. The binding event stimulates phospholipase C (PLC),
which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:
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diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). IP3 then binds to its receptor on the
endoplasmic reticulum (ER), triggering the release of stored calcium ions into the cytoplasm.
This transient increase in intracellular Ca2* is a key signal that, particularly in pancreatic (3-
cells, contributes to the potentiation of glucose-dependent insulin secretion.[3][4]
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Caption: GPRA40 signaling pathway activated by AMG 837.

Quantitative Data Summary

The potency of AMG 837 has been determined through various in vitro assays. The half-
maximal effective concentration (ECso) values are summarized below. It is noteworthy that the
potency can be significantly affected by the presence of serum proteins due to high plasma
protein binding.[1][4]
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ine
Accumulation
[3°S]-GTPYS A9 _GPRA40 cell
e 15+0.1 [417]
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) Isolated primary
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) ) mouse islets
Insulin Secretion
Assayed in the
] CHO cells
Calcium (Caz*) presence of
) (human GPR40, 2,140 £ 310 [1]14]
Flux with Serum ) 100% human
transient)

serum.

AMG 837 acts as a partial agonist, exhibiting a maximal activity that is 85% of that achieved by
the endogenous ligand docosahexaenoic acid (DHA) in an aequorin-based calcium flux assay.

[1]14]

Experimental Protocol: In Vitro Calcium Flux Assay

This protocol describes a general method for measuring AMG 837-induced intracellular calcium
mobilization in a cell line expressing GPR40, such as Chinese Hamster Ovary (CHO) or
Human Embryonic Kidney (HEK293) cells. The procedure is designed for a 96-well plate format
and can be adapted for other formats (e.g., 384-well).

Materials and Reagents
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e Cells: CHO or HEK293 cells stably or transiently expressing human GPRA40.

e Culture Medium: Appropriate cell culture medium (e.g., DMEM, F-12) supplemented with
10% Fetal Bovine Serum (FBS) and antibiotics.

o Assay Plates: 96-well, black-walled, clear-bottom microplates.[8]
o Coating Agent (optional): Poly-D-lysine for promoting cell adherence.[8]

o Calcium Assay Kit: A commercial no-wash fluorescent calcium flux assay kit (e.g., BD™
Calcium Assay Kit, Fluo-4 Direct™ Calcium Assay Kit).[9] These kits contain a calcium-
sensitive dye (e.g., Fluo-4 AM) and often a signal enhancer or probenecid solution to prevent
dye leakage.

» Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.
e AMG 837 Stock Solution: 10 mM stock in 100% DMSO.

o Positive Control: lonomycin or another calcium ionophore (e.g., 1 mg/mL stock in DMSO).
[10]

o Negative Control: Assay buffer with the same final concentration of DMSO used for the test
compound.

 Instrumentation: A fluorescence plate reader with liquid handling capabilities (e.g.,
FlexStation 3) capable of excitation/emission around 494/516 nm for Fluo-4.[8]

Experimental Workflow
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1. Cell Seeding
Plate GPR40-expressing cells
in 96-well plates

2. Overnight Incubation
Allow cells to adhere and form
a confluent monolayer (16-24h)

3. Dye Loading
Replace medium with calcium dye
loading solution

4. Incubation (Dye Loading) 5. Compound Preparation
Incubate for 1 hour at 37°C Prepare serial dilutions of
in the dark AMG 837 in assay buffer

6. Signal Measurement
Place plate in reader. Record baseline
fluorescence, then inject compound

7. Data Analysis
Calculate change in fluorescence.
Plot dose-response curve to find ECso

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro calcium flux assay.

Procedure

o Cell Seeding: a. The day before the assay, seed the GPR40-expressing cells into a 96-well,
black-walled, clear-bottom plate at a density of 50,000-80,000 cells per well in 100 pL of
culture medium.[8][9] b. Incubate the plate for 16—24 hours at 37°C in a 5% COz2 incubator to
allow for cell adherence and the formation of a near-confluent monolayer.[9]
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o Preparation of Dye Loading Solution: a. On the day of the assay, prepare the calcium-
sensitive dye loading solution according to the manufacturer's instructions. This typically
involves reconstituting a lyophilized dye in DMSO and then diluting it in assay buffer, often
containing a signal enhancer or probenecid.[9]

e Dye Loading: a. Aspirate the culture medium from the cell plate. b. Add 100 uL of the
prepared dye loading solution to each well.[8] c. Incubate the plate for 1 hour at 37°C,
protected from light.[8] d. Following incubation, allow the plate to equilibrate to room
temperature for at least 20 minutes before reading.[9]

o Compound Preparation: a. During the dye-loading incubation, prepare serial dilutions of
AMG 837 from the 10 mM DMSO stock. b. Perform an initial dilution in DMSO, followed by a
final dilution in assay buffer to achieve the desired final concentrations (e.g., from 1 pM to 10
HM). Ensure the final DMSO concentration in all wells (including controls) is consistent and
low (e.g., < 0.1%). c. Prepare solutions for the positive control (e.g., lonomycin) and negative
vehicle control (assay buffer with DMSO).

o Measurement of Calcium Flux: a. Set up the fluorescence plate reader to measure kinetic
fluorescence (excitation ~494 nm, emission ~516 nm for Fluo-4). b. Program the instrument
to first read a baseline fluorescence for 15-20 seconds. c. The instrument's liquid handler
should then add a specific volume (e.g., 20-50 pL) of the AMG 837 dilutions, positive control,
or negative control to the respective wells. d. Continue to record the fluorescence signal for
an additional 2-3 minutes to capture the peak response and subsequent signal decay.

o Data Analysis: a. The response is typically quantified as the change in fluorescence (AF)
from the baseline (F_baseline) to the peak (F_max), or as the area under the curve. b.
Normalize the data by subtracting the average response of the negative control wells. The
response can be expressed as a percentage of the maximal response observed with the
positive control (lonomycin). c. Plot the normalized response against the logarithm of the
AMG 837 concentration. d. Fit the data to a four-parameter logistic (sigmoidal) dose-
response curve to determine the ECso value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.bdbiosciences.com/en-eu/products/reagents/functional-cell-based-reagents/bd-calcium-assay-kits/calcium-assay-kit.640178
https://www.moleculardevices.com/en/assets/app-note/br/calcium-flux-assay-for-in-vitro-neurotoxicity-studies-and-drug-screening
https://www.moleculardevices.com/en/assets/app-note/br/calcium-flux-assay-for-in-vitro-neurotoxicity-studies-and-drug-screening
https://www.bdbiosciences.com/en-eu/products/reagents/functional-cell-based-reagents/bd-calcium-assay-kits/calcium-assay-kit.640178
https://www.benchchem.com/product/b15606554?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

1. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers
Glucose Levels in Rodents | PLOS One [journals.plos.org]

2. axonmedchem.com [axonmedchem.com]
3. researchgate.net [researchgate.net]

4. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers
Glucose Levels in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

5. A Potent Class of GPR40 Full Agonists Engages the Enterolnsular Axis to Promote
Glucose Control in Rodents | PLOS One [journals.plos.org]

6. AMG 837: a novel GPR40/FFAL1 agonist that enhances insulin secretion and lowers
glucose levels in rodents - PubMed [pubmed.ncbi.nim.nih.gov]

7. journals.plos.org [journals.plos.org]

8. Calcium Flux Assay for Neurotoxicity & Drug Screening | Molecular Devices
[moleculardevices.com]

9. Calcium Assay Kit [bdbiosciences.com]
10. bu.edu [bu.edu]

To cite this document: BenchChem. [Application Notes: In Vitro Characterization of AMG 837
Using a Calcium Flux Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606554/docs#application-notes-in-vitro-
characterization-of-amg-837-using-a-calcium-flux-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0027270
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0027270
https://www.axonmedchem.com/2405-amg-837-calcium
https://www.researchgate.net/publication/51982635_AMG_837_A_potent_orally_bioavailable_GPR40_agonist
https://pmc.ncbi.nlm.nih.gov/articles/PMC3210765/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3210765/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0046300
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0046300
https://pubmed.ncbi.nlm.nih.gov/22087278/
https://pubmed.ncbi.nlm.nih.gov/22087278/
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0027270&type=printable
https://www.moleculardevices.com/en/assets/app-note/br/calcium-flux-assay-for-in-vitro-neurotoxicity-studies-and-drug-screening
https://www.moleculardevices.com/en/assets/app-note/br/calcium-flux-assay-for-in-vitro-neurotoxicity-studies-and-drug-screening
https://www.bdbiosciences.com/en-eu/products/reagents/functional-cell-based-reagents/bd-calcium-assay-kits/calcium-assay-kit.640178
https://www.bu.edu/flow-cytometry/files/2010/10/Calcium-Flux-Protocol.pdf
https://www.benchchem.com/product/b15606554/docs#application-notes-in-vitro-characterization-of-amg-837-using-a-calcium-flux-assay
https://www.benchchem.com/product/b15606554/docs#application-notes-in-vitro-characterization-of-amg-837-using-a-calcium-flux-assay
https://www.benchchem.com/product/b15606554/docs#application-notes-in-vitro-characterization-of-amg-837-using-a-calcium-flux-assay
https://www.benchchem.com/product/b15606554/docs#application-notes-in-vitro-characterization-of-amg-837-using-a-calcium-flux-assay
https://www.benchchem.com/product/b15606554?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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